Cas no 1249-66-7 (Pregn-5-en-20-one,3-(acetyloxy)-17-hydroxy-16-methyl-, (3b,16a)- (9CI))

• Product Name: Pregn-5-en-20-one,3-(acetyloxy)-17-hydroxy-16-methyl-, (3b,16a)- (9CI)
• CAS No: 1249-66-7
• MF: C₂₄H₃₆O₄
• MW: 388.540247917175
• CID: 117546
• PubChem ID: 57347261
• Update Time: 2025-04-18

Pregn-5-en-20-one,3-(acetyloxy)-17-hydroxy-16-methyl-, (3b,16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-20-one,3-(acetyloxy)-17-hydroxy-16-methyl-, (3b,16a)- (9CI)
• 3,17-Dihydroxy-16-methylpregn-5-en-20-one 3-acetate
• [(8R,9S,10R,13S,14S,17R)-17-acetyl-17-hydroxy-10,13,16-trimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-yl] acetate
• DTXSID10721411
• 1249-66-7
• 17-Hydroxy-16-methyl-20-oxopregn-5-en-3-yl acetate

• Inchi： 1S/C24H36O4/c1-14-12-21-19-7-6-17-13-18(28-16(3)26)8-10-22(17,4)20(19)9-11-23(21,5)24(14,27)15(2)25/h6,14,18-21,27H,7-13H2,1-5H3/t14?,18?,19-,20+,21+,22+,23+,24+/m1/s1
• InChI Key： PBWPIBBLWBUSGM-WNARXDGSSA-N
• SMILES： O[C@]1(C(C)=O)C(C)C[C@H]2[C@@H]3CC=C4CC(CC[C@]4(C)[C@H]3CC[C@@]21C)OC(C)=O

Computed Properties

• Exact Mass: 388.26135963g/mol
• Monoisotopic Mass: 388.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.6Ų